Cas no 2172228-65-6 (2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide)

• Product Name: 2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide
• CAS No: 2172228-65-6
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 6300324
• PubChem ID: 165573200
• Update Time: 2025-07-19

2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide
• 2172228-65-6
• EN300-1611778

• Inchi： 1S/C11H15NO3S/c1-7-5-8(2)15-11-4-3-9(6-10(7)11)16(12,13)14/h3-4,6-8H,5H2,1-2H3,(H2,12,13,14)
• InChI Key： DKZNYNVUDZSAOM-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C)CC(C)O2)(N)(=O)=O

Computed Properties

• Exact Mass: 241.07726451g/mol
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide

2,4-Dimethyl-3,4-Dihydro-2H-1-Benzopyran-6-Sulfonamide: A Comprehensive Overview

2,4-Dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide (CAS No. 2172228-65-6) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements associated with 2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide.

The molecular formula of 2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide is C₁₃H₁₅NO₃S. This compound features a benzopyran core with a sulfonamide functional group and two methyl substituents at the 2 and 4 positions. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The benzopyran scaffold is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability.

In terms of physical properties, 2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide is a white crystalline solid with a melting point of approximately 150°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions and formulations.

The biological activities of 2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide have been extensively studied in recent years. One of the most promising areas of research is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide has also demonstrated potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can scavenge free radicals and protect cells from oxidative damage. This dual action as both an anti-inflammatory and antioxidant agent makes it a promising candidate for the development of multifunctional drugs.

In addition to its therapeutic potential, 2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide has been investigated for its pharmacokinetic properties. Studies have shown that it has favorable absorption and distribution profiles in animal models. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It also exhibits moderate metabolic stability in liver microsomes, which suggests that it may have a reasonable half-life in vivo.

The safety profile of 2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide has been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 2,4-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide (CAS No. 2172228-65-6) is a promising compound with a diverse range of biological activities. Its anti-inflammatory and antioxidant properties make it a valuable candidate for the development of novel therapeutic agents for various diseases. Ongoing research continues to explore its potential applications and optimize its pharmacological profile for clinical use.